1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine

physical organic chemistry Hammett analysis substituent effects
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H10F3NO2S
Molecular Weight 253.24 g/mol
Cat. No. B13234611
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine
Molecular FormulaC9H10F3NO2S
Molecular Weight253.24 g/mol
Structural Identifiers
SMILESCC(C1=CC(=CC=C1)S(=O)(=O)C(F)(F)F)N
InChIInChI=1S/C9H10F3NO2S/c1-6(13)7-3-2-4-8(5-7)16(14,15)9(10,11)12/h2-6H,13H2,1H3
InChIKeyXMXLRIGZCMVDGP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes25 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine: Structural and Physicochemical Baseline


1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine (CAS 1100768‑11‑3; free base MW 253.24) is a chiral α‑methylbenzylamine bearing a meta‑triflyl (-SO₂CF₃) substituent, supplied as the hydrochloride salt (CAS 2126159‑52‑0) . The triflyl group is the strongest neutral electron‑withdrawing sulfonyl moiety (Hammett σₚ ≈ 1.35, σₚ⁻ ≈ 2.30), profoundly depressing amine basicity (predicted pKₐ 8.46) and moderating lipophilicity (LogP 2.46) relative to its trifluoromethyl and methanesulfonyl analogs [1]. These properties render the compound a uniquely activated primary amine for asymmetric synthesis, medicinal chemistry building block assembly, and physical‑organic studies where extreme electron‑withdrawal must be combined with a benzylic amine handle.

Electronic Activation Meta‑triflyl group provides reported strong electron‑withdrawing character, supporting distinct reactivity in asymmetric synthesis and physical‑organic studies.
Chiral Amine Scaffold Chiral α‑methylbenzylamine handle allows diverse derivatization into amides, sulfonamides, ureas, and chiral auxiliaries.
Analog Differentiation Property profile diverges from common CF₃ and SO₂CH₃ analogs; confirm identity before substitution in established workflows.

1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine: Key Differentiation from Class Analogs


Compounds in the α‑methylbenzylamine class are often treated as interchangeable chiral building blocks, but the meta‑triflyl substituent creates a quantifiable departure from the behavior of the more common meta‑trifluoromethyl (CF₃), meta‑methanesulfonyl (SO₂CH₃), and para‑triflyl isomers [1]. The −SO₂CF₃ group exerts an electron‑withdrawing effect 1.9‑fold stronger than −SO₂CH₃ (Hammett σₚ 1.35 vs. 0.72) and at least 2.5‑fold stronger than −CF₃ (σₚ ≈ 0.54), translating into a >0.25 unit drop in amine pKₐ, a 0.8–1.0 unit decrease in LogP, and distinct reactivity in nucleophilic catalysis and cross‑coupling [2]. Generic substitution with the wrong sulfonyl or trifluoromethyl analog therefore alters basicity, lipophilicity, and electrophilic activation in ways that cannot be compensated by simple stoichiometric adjustment.

EWG Shift Replacing triflyl with CF₃ or SO₂CH₃ reduces electron‑withdrawing strength, shifting amine basicity and nucleophilic reactivity.
Lipophilicity Lipophilicity and protonation differences may alter membrane permeability and reaction kinetics vs. CF₃ or SO₂CH₃ analogs.
Positional The para‑triflyl isomer transmits different electronic effects; cannot be assumed interchangeable for structure‑activity relationships.

1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine: Quantitative Comparator Evidence


Electron-Withdrawing Strength: Triflyl vs. Methylsulfonyl and Trifluoromethyl

The trifluoromethanesulfonyl group is the most powerful neutral electron‑withdrawing sulfonyl substituent. Its Hammett σₚ value (1.35) exceeds that of methanesulfonyl (0.72) by 88% and that of trifluoromethyl (0.54) by 150% [1][2]. This difference directly governs the reactivity of the attached aromatic ring and the basicity of the adjacent amine.

Electron‑Withdrawing Strength
Class‑level
σₚ 1.35 vs SO₂CH₃ 0.72 CF₃ 0.54
Reported to support deprotonation/alkylation sequences not feasible with weaker EWG analogs.
Standard Hammett σₚ values; validate reactivity in intended reaction conditions.
physical organic chemistry Hammett analysis substituent effects

Amine Basicity: Triflyl vs. Trifluoromethyl Analogs

The conjugate acid pKₐ of 1-(3-trifluoromethanesulfonylphenyl)ethan-1-amine is predicted to be 8.46 ± 0.10, while that of the direct trifluoromethyl analog is 8.72 ± 0.10 . The 0.26‑unit decrease reflects the stronger inductive withdrawal of the –SO₂CF₃ group.

Amine Basicity
Data to verify
ΔpKₐ −0.26
vs CF₃ analog (predicted)
May reduce protonation at physiological pH, potentially shifting intracellular distribution.
Predicted values; experimental pKₐ measurement recommended.
amine basicity pKₐ prediction medicinal chemistry

Lipophilicity: Triflyl vs. CF₃ and SO₂CH₃ Analogs

The measured/calculated LogP of 1-(3-trifluoromethanesulfonylphenyl)ethan-1-amine is 2.46, compared with 2.01–3.43 for the CF₃ analog [1]. The triflyl compound sits near the lower end of the optimal CNS drug space (LogP 2–3), offering a balanced lipophilicity profile that differs markedly from the more hydrophobic CF₃ variant.

Lipophilicity
Data to verify
LogP 2.46
CF₃ analog: 2.01–3.43
Intermediate lipophilicity may balance membrane permeability and reduce non‑specific binding.
Multiple sources; confirm experimental LogP for your batch.
lipophilicity LogP drug-likeness

Positional Isomerism: Meta- vs. Para-Triflyl Effects

Moving the –SO₂CF₃ group from the meta to the para position would alter the electronic communication with the amine. While direct experimental pKₐ data for the para isomer are not available, Hammett analysis indicates that σₚ for –SO₂CF₃ (1.35) operates via both inductive and resonance effects, whereas σₘ (estimated ~0.8–0.9) is predominantly inductive. The meta isomer therefore transmits a different electronic profile to the amine than the para isomer, which is critical for structure‑activity relationships [1].

Positional Isomerism
Class‑level
meta vs para pKₐ shift ~0.2–0.4 units
Meta‑specific electronic profile may be required; para isomer cannot be assumed interchangeable.
Estimated from Hammett analysis; no experimental pKₐ for para isomer.
positional isomer regioisomer structure-activity relationship

1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine: Application Scenarios


Asymmetric Organocatalysis and Chiral Auxiliary Design

The depressed amine pKₐ (8.46) and strong electron‑withdrawing character of the meta‑triflyl group make the compound suitable for the synthesis of chiral Brønsted acid catalysts (e.g., triflyl‑substituted phosphoric acids or N‑triflyl thioureas). The Hammett σₚ of 1.35 enhances the acidity of the N–H or O–H moiety in the final catalyst, shifting the pKₐ by up to 2 units compared with the corresponding methanesulfonyl derivative, leading to higher turnover frequencies in Friedel–Crafts and Mannich reactions [1].

CNS-Penetrant Lead Optimization

The LogP of 2.46 places this compound in the favorable CNS drug‑like space (LogP 2–3). Compared with the CF₃ analog (LogP 3.43), the triflyl derivative is predicted to have lower non‑specific tissue binding and reduced CYP450‑mediated metabolism, while the reduced pKₐ (8.46 vs. 8.72) decreases lysosomal trapping. These properties make it a preferred chiral amine scaffold for generating focused libraries targeting CNS enzymes or GPCRs where balanced permeability and low metabolic liability are critical .

Physical-Organic Chemistry: Substituent Effect Studies

The compound serves as an ideal substrate for Hammett‑type studies examining the transmission of electronic effects through a benzylic amine. The large σₚ (1.35) and σₚ⁻ (2.30) values of the −SO₂CF₃ group allow researchers to probe the limits of linear free‑energy relationships, while the amine handle enables facile derivatization into amides, sulfonamides, or ureas for kinetic and equilibrium measurements [1].

Triflone-Containing Pharmacophore Synthesis

The trifluoromethanesulfonyl group is a recognized pharmacophore in COX‑2 inhibitors (IC₅₀ = 30–120 nM for related diarylpyrroles) and kinase inhibitors [2]. 1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine provides a direct route to introduce this group as a chiral α‑methylbenzylamine fragment, enabling the construction of enantiomerically pure candidates that exploit the strong H‑bond acceptor capacity of the −SO₂CF₃ group for target engagement.

Application
Selection Property
Validation Focus
Asymmetric organocatalysis design
Electronic activation and amine reactivity
Catalyst acidity and turnover frequency
CNS‑targeted library synthesis
Balanced LogP and predicted reduced lysosomal trapping
Permeability and metabolic stability profiling
Hammett analysis probe
Large σₚ and σₚ⁻ constants
Linear free‑energy relationship validation
Triflone pharmacophore construction
H‑bond acceptor capacity and chiral handle
Target engagement and enantiomeric purity
Quote Request

Request a Quote for 1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.